Cas no 1214363-50-4 (Ethyl 5-bromo-3-chloropicolinate)

Ethyl 5-bromo-3-chloropicolinate is a versatile heterocyclic compound widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring both bromo and chloro substituents on the pyridine ring, enhances reactivity for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The ethyl ester group improves solubility in organic solvents, facilitating further functionalization. This compound exhibits high purity and stability under standard storage conditions, making it suitable for multi-step synthetic routes. Its selective reactivity enables precise modifications in medicinal chemistry applications, particularly in the development of kinase inhibitors and bioactive molecules. The presence of halogen atoms at the 3- and 5-positions allows regioselective transformations, offering synthetic flexibility for tailored molecular architectures.
Ethyl 5-bromo-3-chloropicolinate structure
1214363-50-4 structure
Product Name:Ethyl 5-bromo-3-chloropicolinate
CAS No:1214363-50-4
MF:C8H7BrClNO2
MW:264.503680467606
CID:1029856
PubChem ID:46311457
Update Time:2025-07-02

Ethyl 5-bromo-3-chloropicolinate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-bromo-3-chloropicolinate
    • 1-(5-Fluoropyridin-3-yl)ethanone hydrobromide
    • ethyl 5-bromo-3-chloropyridine-2-carboxylate
    • DB-108922
    • GUOWFNPAPZZOEE-UHFFFAOYSA-N
    • Ethyl5-bromo-3-chloropicolinate
    • ethyl 5-bromo-3-chloro-pyridine-2-carboxylate
    • 1214363-50-4
    • SCHEMBL17362509
    • DTXSID10673289
    • Inchi: 1S/C8H7BrClNO2/c1-2-13-8(12)7-6(10)3-5(9)4-11-7/h3-4H,2H2,1H3
    • InChI Key: GUOWFNPAPZZOEE-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(=O)OCC)C(=C1)Cl

Computed Properties

  • Exact Mass: 262.93487g/mol
  • Monoisotopic Mass: 262.93487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.2Ų

Ethyl 5-bromo-3-chloropicolinate Pricemore >>

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